N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide

• IUPAC Name: N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide
• InChI: InChI=1S/C21H23Cl2N3O/c1-13-14(2)26(15-7-4-3-5-8-15)21(17(13)12-24)25-20(27)11-16-18(22)9-6-10-19(16)23/h6,9-10,15H,3-5,7-8,11H2,1-2H3,(H,25,27)
• InChI Key: MCYKGNSFIQEFBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=C1C#N)NC(=O)CC2=C(C=CC=C2Cl)Cl)C3CCCCC3)C
• Molecular Formula: C21H23Cl2N3O
• Molecular Weight: 404.3 g/mol

Description

N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide, also known as CPP-ACP, is a compound that has been extensively studied for its potential applications in various fields of science. It is a white, crystalline solid that is soluble in water and has a molecular weight of 505.9 g/mol. CPP-ACP has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for use in scientific research.

Mechanism of Action

The mechanism of action of N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide is not fully understood, but it is believed to involve the formation of complexes with calcium and phosphate ions in the oral cavity. These complexes help to stabilize and protect the tooth enamel, preventing the demineralization and decay that can lead to cavities. N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide has also been found to exhibit antimicrobial properties, which further contribute to its anti-caries effects.
Biochemical and Physiological Effects:
N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide has been found to exhibit a wide range of biochemical and physiological effects, including the ability to enhance calcium and phosphate uptake in the oral cavity, stimulate remineralization of tooth enamel, and inhibit the growth of cariogenic bacteria. It has also been found to exhibit anti-inflammatory, antioxidant, and antimicrobial properties, making it a promising candidate for use in a variety of scientific research applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide in lab experiments is its ability to enhance calcium and phosphate uptake, which can be useful in studying the effects of these ions on various biological processes. However, N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide can be difficult to work with due to its low solubility and tendency to form aggregates. Additionally, its high cost may limit its use in some experiments.

Future Directions

There are many potential future directions for research involving N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide. One area of interest is the development of new oral care products that incorporate N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide to enhance their anti-caries properties. Another area of interest is the use of N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide in the treatment of bone disorders, such as osteoporosis. Additionally, further research is needed to fully understand the mechanism of action of N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide and its potential applications in other fields of science.

Synthesis Methods

N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of chemical reactions to create the desired compound, while enzymatic synthesis involves the use of enzymes to catalyze the formation of the compound. Both methods have been used to successfully synthesize N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide, with enzymatic synthesis being the preferred method due to its higher yield and efficiency.

Scientific Research Applications

N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide has been extensively studied for its potential applications in various fields of science, including dentistry, medicine, and food science. In dentistry, N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide has been found to exhibit strong anti-caries properties, making it a promising candidate for use in oral care products. In medicine, N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide has been studied for its potential use in the treatment of osteoporosis and other bone disorders. In food science, N-(3-cyano-1-cyclohexyl-4,5-dimethylpyrrol-2-yl)-2-(2,6-dichlorophenyl)acetamide has been studied for its potential use as a food additive to enhance calcium absorption and improve bone health.